molecular formula C8H4ClF3O2 B1405158 2,3,5-Trifluoro-4-methoxybenzoyl chloride CAS No. 501701-44-6

2,3,5-Trifluoro-4-methoxybenzoyl chloride

Cat. No. B1405158
CAS RN: 501701-44-6
M. Wt: 224.56 g/mol
InChI Key: XWXDONPJASVERE-UHFFFAOYSA-N
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Description

Synthesis Analysis

2,3,5-Trifluoro-4-methoxybenzoyl chloride is utilized in various synthesis processes. For instance, it is involved in the synthesis of 3-alkyl-4-(p-methoxybenzoylamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones. Its derivatives, such as 4-methoxybenzyl chloride, are crucial in studying substitution reactions and the behavior of intermediates in chemical reactions.


Chemical Reactions Analysis

The chemical behavior of this compound and its related compounds is a subject of extensive research. Studies on solvolysis of similar compounds provide insights into their reactivity and the impact of various substituents on their chemical behavior.


Physical And Chemical Properties Analysis

This compound has a boiling point of 229.2±35.0 °C (Predicted), a density of 1.472 g/mL at 25 °C (lit.), and a refractive index n20/D 1.503 (lit.) . It is a clear, colorless liquid .

Scientific Research Applications

Synthesis and Chemical Analysis

2,3,5-Trifluoro-4-methoxybenzoyl chloride is utilized in various synthesis processes. For instance, it is involved in the synthesis of 3-alkyl-4-(p-methoxybenzoylamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, characterized by NMR and UV spectral data, highlighting its role in creating new compounds with potential applications (Yüksek et al., 2008). Similarly, its derivatives, such as 4-methoxybenzyl chloride, are crucial in studying substitution reactions and the behavior of intermediates in chemical reactions (Amyes & Richard, 1990).

Chemical Behavior and Reactivity

The chemical behavior of this compound and its related compounds is a subject of extensive research. Studies on solvolysis of similar compounds, like 3,4,5-trimethoxybenzoyl chloride, provide insights into their reactivity and the impact of various substituents on their chemical behavior (Park & Kevill, 2011). Furthermore, its interaction with other compounds, such as 1-methoxy-1,3-bis(trimethylsilyloxy)-1,3-butadiene, leads to the formation of functionalized organic products, indicating its versatility in organic synthesis (Rahn et al., 2009).

Applications in Green Chemistry

In the context of environmentally friendly chemistry, this compound related compounds are used in green chemistry applications. For instance, metal triflates catalyzed reactions in ionic liquids involving methoxybenzoyl chloride derivatives demonstrate the compound's potential in sustainable chemical processes (Ross & Xiao, 2002).

Analytical Chemistry Applications

In analytical chemistry, derivatives of this compound are used as derivatization reagents for hydroxyl and amino compounds, enhancing the detection and analysis of these functional groups in various substances (Tsuruta & Kohashi, 1987).

Electrochemical Studies

Electrochemical studies involving ionic liquids containing compounds related to this compound have been conducted, demonstrating the role of these compounds in understanding electrochemical behavior and reactions (Xiao & Johnson, 2003).

Photoaffinity Labeling

Compounds similar to this compound, such as 2-diazo-3,3,3-trifluoropropionyl chloride, are used in photoaffinity labeling. This application is significant in biochemical research for labeling enzymes and understanding molecular interactions (Chowdhry et al., 1976).

Safety and Hazards

2,3,5-Trifluoro-4-methoxybenzoyl chloride is classified as a skin corrosive, sub-category 1B, and causes serious eye damage, category 1 . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is recommended .

properties

IUPAC Name

2,3,5-trifluoro-4-methoxybenzoyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4ClF3O2/c1-14-7-4(10)2-3(8(9)13)5(11)6(7)12/h2H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XWXDONPJASVERE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C(=C1F)F)C(=O)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4ClF3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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